Cas no 7537-07-7 ((2-chloro-3,4-dimethoxyphenyl)acetonitrile)

(2-chloro-3,4-dimethoxyphenyl)acetonitrile structure
7537-07-7 structure
Product Name:(2-chloro-3,4-dimethoxyphenyl)acetonitrile
CAS No:7537-07-7
MF:C10H10ClNO2
MW:211.644901752472
MDL:MFCD13516980
CID:981742
PubChem ID:82037
Update Time:2025-04-19

(2-chloro-3,4-dimethoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • (2-chloro-3,4-dimethoxyphenyl)acetonitrile
    • 7537-07-7
    • EN300-52010
    • F88145
    • AM806911
    • EINECS 231-407-3
    • MFCD13516980
    • DTXSID10226335
    • AS-9734
    • Z733970170
    • AKOS022650587
    • NS00047088
    • 2-(2-chloro-3,4-dimethoxyphenyl)acetonitrile
    • OHKWPKQYDBARHV-UHFFFAOYSA-N
    • DB-354685
    • MDL： MFCD13516980
    • Inchi： 1S/C10H10ClNO2/c1-13-8-4-3-7(5-6-12)9(11)10(8)14-2/h3-4H,5H2,1-2H3
    • InChI Key： OHKWPKQYDBARHV-UHFFFAOYSA-N
    • SMILES： ClC1C(=C(C=CC=1CC#N)OC)OC

Computed Properties

  • Exact Mass: 211.0401
  • Monoisotopic Mass: 211.0400063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • PSA: 42.25

(2-chloro-3,4-dimethoxyphenyl)acetonitrile Pricemore >>

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Apollo Scientific
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abcr
AB497801-1 g
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abcr
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AB497801-10 g
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Enamine
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Enamine
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Enamine
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Enamine
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(2-chloro-3,4-dimethoxyphenyl)acetonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:7537-07-7)(2-chloro-3,4-dimethoxyphenyl)acetonitrile
Order Number:A1173836
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:26
Price ($):253.0/884.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:7537-07-7)(2-chloro-3,4-dimethoxyphenyl)acetonitrile
A1173836
Purity:99%/99%
Quantity:1g/5g
Price ($):253.0/884.0
Email